Cas no 1157519-58-8 (N-[(4,6-dimethoxypyrimidin-5-yl)methyl]-2-methoxypyridin-3-amine)
N-[(4,6-dimethoxypyrimidin-5-yl)methyl]-2-methoxypyridin-3-amine Chemical and Physical Properties
Names and Identifiers
-
- N-[(4,6-dimethoxypyrimidin-5-yl)methyl]-2-methoxypyridin-3-amine
- N-((4,6-Dimethoxypyrimidin-5-yl)methyl)-2-methoxypyridin-3-amine
- Z445556556
- 5-Pyrimidinemethanamine, 4,6-dimethoxy-N-(2-methoxy-3-pyridinyl)-
-
- Inchi: 1S/C13H16N4O3/c1-18-11-9(12(19-2)17-8-16-11)7-15-10-5-4-6-14-13(10)20-3/h4-6,8,15H,7H2,1-3H3
- InChI Key: FTSLGFRFNQFBBG-UHFFFAOYSA-N
- SMILES: O(C)C1C(=C(N=CN=1)OC)CNC1=CC=CN=C1OC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 270
- XLogP3: 1.5
- Topological Polar Surface Area: 78.4
N-[(4,6-dimethoxypyrimidin-5-yl)methyl]-2-methoxypyridin-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-111235-0.05g |
N-[(4,6-dimethoxypyrimidin-5-yl)methyl]-2-methoxypyridin-3-amine |
1157519-58-8 | 90% | 0.05g |
$205.0 | 2023-10-27 | |
| Enamine | EN300-111235-0.1g |
N-[(4,6-dimethoxypyrimidin-5-yl)methyl]-2-methoxypyridin-3-amine |
1157519-58-8 | 90% | 0.1g |
$306.0 | 2023-10-27 | |
| Enamine | EN300-111235-0.25g |
N-[(4,6-dimethoxypyrimidin-5-yl)methyl]-2-methoxypyridin-3-amine |
1157519-58-8 | 90% | 0.25g |
$438.0 | 2023-10-27 | |
| Enamine | EN300-111235-0.5g |
N-[(4,6-dimethoxypyrimidin-5-yl)methyl]-2-methoxypyridin-3-amine |
1157519-58-8 | 90% | 0.5g |
$691.0 | 2023-10-27 | |
| Enamine | EN300-111235-1.0g |
N-[(4,6-dimethoxypyrimidin-5-yl)methyl]-2-methoxypyridin-3-amine |
1157519-58-8 | 1g |
$884.0 | 2023-06-10 | ||
| Enamine | EN300-111235-2.5g |
N-[(4,6-dimethoxypyrimidin-5-yl)methyl]-2-methoxypyridin-3-amine |
1157519-58-8 | 90% | 2.5g |
$1735.0 | 2023-10-27 | |
| Enamine | EN300-111235-5.0g |
N-[(4,6-dimethoxypyrimidin-5-yl)methyl]-2-methoxypyridin-3-amine |
1157519-58-8 | 5g |
$2566.0 | 2023-06-10 | ||
| Enamine | EN300-111235-10.0g |
N-[(4,6-dimethoxypyrimidin-5-yl)methyl]-2-methoxypyridin-3-amine |
1157519-58-8 | 10g |
$3807.0 | 2023-06-10 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN21369-100MG |
N-[(4,6-dimethoxypyrimidin-5-yl)methyl]-2-methoxypyridin-3-amine |
1157519-58-8 | 95% | 100MG |
¥ 963.00 | 2023-04-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN21369-250MG |
N-[(4,6-dimethoxypyrimidin-5-yl)methyl]-2-methoxypyridin-3-amine |
1157519-58-8 | 95% | 250MG |
¥ 1,544.00 | 2023-04-07 |
N-[(4,6-dimethoxypyrimidin-5-yl)methyl]-2-methoxypyridin-3-amine Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
Additional information on N-[(4,6-dimethoxypyrimidin-5-yl)methyl]-2-methoxypyridin-3-amine
Introduction to N-[(4,6-dimethoxypyrimidin-5-yl)methyl]-2-methoxypyridin-3-amine (CAS No. 1157519-58-8)
N-[(4,6-dimethoxypyrimidin-5-yl)methyl]-2-methoxypyridin-3-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its complex and highly functionalized molecular structure. This compound, identified by the CAS number 1157519-58-8, has garnered considerable attention due to its potential applications in drug discovery and development. The molecular framework of this compound incorporates multiple heterocyclic rings, which are pivotal in determining its chemical reactivity and biological activity.
The core structure of N-[(4,6-dimethoxypyrimidin-5-yl)methyl]-2-methoxypyridin-3-amine consists of a pyrimidine ring substituted with methoxy groups at the 4 and 6 positions, linked to a methyl group. This substitution pattern enhances the compound's ability to interact with biological targets, making it a promising candidate for further investigation. The presence of the methoxypyridine moiety at the 2-position and the amine group at the 3-position further contributes to its diverse chemical properties.
In recent years, there has been a growing interest in developing novel therapeutic agents that leverage the unique properties of heterocyclic compounds. Pyrimidine derivatives, in particular, have been extensively studied for their role in various biological processes. The compound N-[(4,6-dimethoxypyrimidin-5-yl)methyl]-2-methoxypyridin-3-amine exemplifies this trend, as it combines structural features that are known to enhance binding affinity and selectivity towards biological targets.
One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors. Small molecules like N-[(4,6-dimethoxypyrimidin-5-yl)methyl]-2-methoxypyridin-3-amine can modulate the activity of enzymes and receptors involved in disease pathways. For instance, studies have shown that pyrimidine-based compounds can interact with kinases and other enzymes relevant to cancer therapy. The methoxy groups in this molecule may serve as critical recognition elements that enhance binding to specific protein targets.
The synthesis of N-[(4,6-dimethoxypyrimidin-5-yl)methyl]-2-methoxypyridin-3-amine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of methoxy groups at specific positions on the pyrimidine ring and the subsequent functionalization at the pyridine ring highlight the synthetic challenges associated with this compound. However, advancements in synthetic methodologies have made it increasingly feasible to produce such complex molecules with high purity and yield.
Recent research has also explored the pharmacokinetic properties of N-[(4,6-dimethoxypyrimidin-5-yl)methyl]-2-methoxypyridin-3-amine. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for its development into a viable drug candidate. Studies indicate that the structural features of this compound may influence its solubility and bioavailability, which are key factors in determining its clinical efficacy.
In addition to its potential as an inhibitor, N-[(4,6-dimethoxypyrimidin-5-yl)methyl]-2-methoxypyridin-3-amine has shown promise as a scaffold for drug discovery. Scaffolds are molecular frameworks that can be modified to create libraries of compounds for screening against biological targets. The versatility of this compound's structure allows chemists to introduce various substituents while retaining its core pharmacophoric features.
The impact of computational chemistry on the study of N-[(4,6-dimethoxypyrimidin-5-yl)methyl]-2-methoxypyridin-3-amine cannot be overstated. Molecular modeling techniques have enabled researchers to predict how this compound will interact with biological targets at an atomic level. This information is invaluable for designing experiments and optimizing drug candidates before they enter clinical trials.
The future directions for research on N-[(4,6-dimethoxypyrimidin-5-yl)methyl]-2-methoxypyridin-3-amine are multifaceted. One area of focus is exploring its potential as an antiviral agent. The ability of pyrimidine derivatives to interfere with viral replication has been well documented. By understanding how this compound interacts with viral enzymes and proteins, researchers may uncover new strategies for combating viral infections.
Another promising avenue is investigating its role in anti-inflammatory therapies. Inflammation is a hallmark of many diseases, including autoimmune disorders and chronic conditions. The anti-inflammatory potential of N-[(4,6-dimethoxypyrimidin-5-yl)methyl]-2-methoxypyridin-3-amine could be harnessed to develop novel treatments that target inflammatory pathways without causing significant side effects.
In conclusion, N-[(4,6-dimethoxypyrimidin-5-yl)methyl]-
>d
>a
>m
>i
>n
>e
>a
>m
>i
>n
] is a versatile and intriguing compound with significant potential in pharmaceutical research. Its complex structure and diverse functional groups make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.
1157519-58-8 (N-[(4,6-dimethoxypyrimidin-5-yl)methyl]-2-methoxypyridin-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)